Cas no 57414-42-3 (Decanediamide,N1,N10-bis(3,4-dicyanophenyl)-)
57414-42-3 structure
Product Name:Decanediamide,N1,N10-bis(3,4-dicyanophenyl)-
CAS No:57414-42-3
MF:C26H24N6O2
MW:452.507764816284
CID:376472
PubChem ID:93668
Update Time:2025-04-19
Decanediamide,N1,N10-bis(3,4-dicyanophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Decanediamide,N1,N10-bis(3,4-dicyanophenyl)-
- N,N'-bis(3,4-dicyanophenyl)sebacamide
- Decanediamide, N,N'-bis(3,4-dicyanophenyl)-
- N,N'-bis(3,4-dicyanophenyl)decanediamide
- EINECS 260-728-1
- DTXSID4069183
- N,N'-bis-(3,4-Dicyanophenyl)sebacamide
- NS00033719
- N,N'-bis(3,4-dicyanophenyl) decanediamide
- Decanediamide, N1,N10-bis(3,4-dicyanophenyl)-
- 57414-42-3
- SCHEMBL9760688
-
- Inchi: 1S/C26H24N6O2/c27-15-19-9-11-23(13-21(19)17-29)31-25(33)7-5-3-1-2-4-6-8-26(34)32-24-12-10-20(16-28)22(14-24)18-30/h9-14H,1-8H2,(H,31,33)(H,32,34)
- InChI Key: NSKQFRRGJXVKEE-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCC(NC1C=CC(C#N)=C(C#N)C=1)=O)NC1C=CC(C#N)=C(C#N)C=1
Computed Properties
- Exact Mass: 452.19632
- Monoisotopic Mass: 452.196
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 819
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 153Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 809.7°Cat760mmHg
- Flash Point: 443.5°C
- Refractive Index: 1.603
- PSA: 153.36
Decanediamide,N1,N10-bis(3,4-dicyanophenyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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